Cas no 13058-53-2 ((10Z,12E)-Linoleic Acid Methyl Ester)

• Product Name: (10Z,12E)-Linoleic Acid Methyl Ester
• CAS No: 13058-53-2
• MF: C₁₉H₃₄O₂
• MW: 294.472066402435
• CID: 1226164
• PubChem ID: 131846631
• Update Time: 2025-10-29

(10Z,12E)-Linoleic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 10,12-Octadecadienoic acid, methyl ester, (E,Z)-
• methyl octadeca-10,12-dienoate
• Methyl (10Z,12E)-octadeca-10,12-dienoate
• 10,12-Octadecadienoic acid, methyl ester, (10Z,12E)-
• 13058-53-2
• (10Z,12E)-Linoleic Acid Methyl Ester

• Inchi： 1S/C19H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h7-10H,3-6,11-18H2,1-2H3/b8-7-,10-9+
• InChI Key： KMXSXYSNZMSDFK-UQGDGPGGSA-N
• SMILES： CCCCC/C=C\C=C\CCCCCCCCC(OC)=O

Computed Properties

• Exact Mass: 294.25602
• Monoisotopic Mass: 294.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives

Additional information on (10Z,12E)-Linoleic Acid Methyl Ester

The Comprehensive Guide to (10Z,12E)-Linoleic Acid Methyl Ester (CAS No. 13058-53-2): Properties, Applications, and Market Insights

(10Z,12E)-Linoleic Acid Methyl Ester, with the CAS number 13058-53-2, is a specialized fatty acid ester derived from linoleic acid. This compound has garnered significant attention in recent years due to its unique chemical structure and versatile applications in industries such as cosmetics, pharmaceuticals, and biofuels. As consumers and researchers increasingly seek sustainable and bio-based alternatives, (10Z,12E)-Linoleic Acid Methyl Ester stands out as a promising candidate.

The molecular structure of (10Z,12E)-Linoleic Acid Methyl Ester features conjugated double bonds at the 10 and 12 positions, which contribute to its distinct reactivity and functionality. This configuration makes it highly valuable in research focused on lipid oxidation, polymerization, and biofuel production. Recent studies highlight its potential as a precursor for high-performance lubricants and biodegradable polymers, aligning with the global push toward greener technologies.

In the cosmetic industry, (10Z,12E)-Linoleic Acid Methyl Ester is prized for its skin-conditioning properties. Its ability to enhance moisture retention and improve skin barrier function has made it a popular ingredient in anti-aging and moisturizing formulations. With the rising demand for clean-label and natural skincare products, this ester is increasingly featured in formulations that cater to eco-conscious consumers.

From a market perspective, the demand for (10Z,12E)-Linoleic Acid Methyl Ester is expected to grow steadily, driven by its applications in sustainable industries. Analysts project a compound annual growth rate (CAGR) of 5-7% over the next five years, particularly in regions with strong bio-economy initiatives. Researchers and manufacturers are also exploring its potential in nutraceuticals, where its anti-inflammatory properties could offer health benefits.

For those searching for "linoleic acid derivatives" or "methyl ester applications," this compound represents a compelling area of study. Its role in "green chemistry solutions" and "bio-based product development" is particularly relevant in today's environmentally conscious market. Additionally, FAQs such as "How is (10Z,12E)-Linoleic Acid Methyl Ester synthesized?" or "What are the benefits of conjugated linoleic acid esters?" reflect the growing public interest in its scientific and commercial potential.

In summary, (10Z,12E)-Linoleic Acid Methyl Ester (CAS No. 13058-53-2) is a multifaceted compound with broad applications and significant future prospects. Its alignment with sustainability trends and innovative research avenues ensures its continued relevance in both academic and industrial settings. As the world shifts toward renewable resources, this ester is poised to play a pivotal role in shaping next-generation biochemical solutions.